6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 1-[6-(6-methylpyridin-2-yl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one
• InChI: InChI=1S/C20H19N5O2S/c1-4-16(26)25-15-11-6-5-9-13(15)17-18(22-20(28-3)24-23-17)27-19(25)14-10-7-8-12(2)21-14/h5-11,19H,4H2,1-3H3
• InChI Key: VHUWJIZJWUCHOR-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=NC(=CC=C4)C
• Canonical SMILES: CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC=CC(=N4)C

Description

6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a compound that has recently gained attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities.

Scientific Research Applications

6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has shown promising results in various scientific research applications. It has been reported to exhibit antitumor, antifungal, and antibacterial activities. In addition, it has shown potential as an anti-inflammatory agent and as a modulator of the immune system.

Mechanism of Action

The mechanism of action of 6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in cell growth and division, as well as by inducing apoptosis (programmed cell death) in cancer cells. Furthermore, it has been reported to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been shown to have various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit the growth of bacteria and fungi. In addition, it has been shown to modulate the immune system and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its diverse biological activities. This compound has shown potential as an antitumor, antifungal, and antibacterial agent, as well as a modulator of the immune system and an anti-inflammatory agent. However, one limitation is that the mechanism of action is not fully understood, which may hinder the development of the compound as a therapeutic agent.

Future Directions

There are several future directions for research on 6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One direction is to further investigate the mechanism of action of the compound, which may lead to the development of more effective therapeutic agents. Another direction is to explore the potential of the compound as an immunomodulatory agent, which may have implications for the treatment of autoimmune diseases. Furthermore, the development of new synthetic methods for the compound may improve its availability for research and potential therapeutic use.

Synthesis Methods

The synthesis of 6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been reported in the literature. The synthesis involves the reaction of 2-acetylpyridine with methylthioacetic acid followed by cyclization with cyanuric chloride and propionic anhydride. The final product is obtained through recrystallization from ethanol.